![molecular formula C18H21NO3S B2509599 N-benzyl-4-(benzylsulfonyl)butanamide CAS No. 923413-65-4](/img/structure/B2509599.png)
N-benzyl-4-(benzylsulfonyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-4-(benzylsulfonyl)butanamide is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a synthetic compound that belongs to the class of sulfonamides and has been found to exhibit promising biological activity against various diseases.
Scientific Research Applications
- Researchers have explored the use of solvent engineering to control the resolution of lipase-catalyzed synthesis of β-aminoacids via Michael addition reactions . Specifically, they investigated the enzymatic chemo- and enantioselective synthesis of ®-(−)-N-benzyl-3-(benzylamino)butanamide . The solvent medium significantly influences the chemoselectivity of the aza-Michael addition and the subsequent kinetic resolution of the Michael adduct. This approach opens up novel possibilities for one-pot enzymatic synthesis of enantiomerically enriched β-aminoesters and β-aminoacids.
- N-Benzyl-4-(benzylsulfonyl)butanamide can be synthesized via a two-step process. First, 4-methylbenzenesulfonyl chloride reacts with a primary amine to yield the corresponding 4-methylbenzenesulfonamide. Subsequent benzylation of the sulfonamide leads to the formation of the substituted N-benzyl-4-methylbenzenesulfonamides .
- β-Amino acids and their derivatives exhibit a broad spectrum of biological properties. Incorporating β-amino acids into β-peptides imparts structural features that enhance resistance to hydrolytic degradation over extended periods .
Enzymatic Synthesis of β-Aminoacids
Synthesis of Benzylsulfonyl Chlorides
Biological Properties and Structural Characteristics
properties
IUPAC Name |
N-benzyl-4-benzylsulfonylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3S/c20-18(19-14-16-8-3-1-4-9-16)12-7-13-23(21,22)15-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUSSTNJLZPSWBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CCCS(=O)(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-4-(benzylsulfonyl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.